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Compound of Interest |

2,6-dinitro-N,N-bis[(1,1,2,2,3,3, 3-
Compound Name: 2H7)propyl]-4-

(trifluoromethyl)aniline

Cat. No.: B1436205

An in-depth guide for researchers, scientists, and drug development professionals on the
procurement and application of Trifluralin-d14 as an internal standard in analytical research.

This technical guide provides a comprehensive overview of Trifluralin-d14, a deuterated analog
of the herbicide Trifluralin. Its primary application in a research setting is as an internal standard
for quantitative analysis, particularly in mass spectrometry-based methods. This document
outlines key technical data for Trifluralin-d14 offered by various suppliers, details its mechanism
of action, and provides exemplary experimental protocols for its use.

Core Compound Information

Trifluralin is a selective, pre-emergence dinitroaniline herbicide that controls many annual
grasses and broadleaf weeds by inhibiting microtubule formation.[1] Its deuterated
isotopologue, Trifluralin-d14, serves as an ideal internal standard for the accurate quantification
of Trifluralin in complex matrices such as soil, water, and biological tissues. The deuterium
labeling provides a distinct mass shift, allowing for its differentiation from the native compound
in mass spectrometric analysis, while maintaining nearly identical chemical and physical
properties.

Supplier and Product Overview
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Several reputable suppliers provide Trifluralin-d14 for research purposes. The following table
summarizes key quantitative data from prominent suppliers. Researchers should always refer
to the lot-specific Certificate of Analysis (CoA) provided by the supplier for the most accurate

and up-to-date information.

Molecular . .
. . Purityl/lsotopic
Supplier Product Name  CAS Number Weight ( g/mol )
) Enrichment
Santa Cruz ) ] 1582-09-8
) Trifluralin 335.28 >97%
Biotechnology (unlabeled)
Trifluralin- - -
LGC Standards 347841-79-6 Not Specified Not Specified

(dipropyl-d14)

Trifluralin-d14
CDN Isotopes ] 347841-79-6 349.37 98 atom % D
(di-n-propyl-d14)

Note: Data is subject to change and may vary between lots. Always consult the supplier's
documentation.

Mechanism of Action: Microtubule Disruption

Trifluralin's primary mechanism of action involves the disruption of microtubule polymerization.
[1][2] It binds to tubulin, the protein subunit of microtubules, preventing their assembly. This
inhibition of microtubule formation disrupts essential cellular processes, most notably mitosis
(cell division), leading to the arrest of cell cycle progression and ultimately, cell death in
susceptible organisms.[1]
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Cell Division Arrested Induces

Inhibits Polymerization

Plant Cell

Tubulin Dimers

Essential for
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Sample Preparation

Collect Environmental Sample
(e.g., Water, Soil)

l

Spike with known amount
of Trifluralin-d14

l

Solid-Phase or Liquid-Liquid
Extraction

l

Evaporate and Reconstitute

Anavlysis

Inject sample into
GC-MS or LC-MS

l

Chromatographic Separation

l

Mass Spectrometric Detection
(MRM Mode)

Data Processing

Peak Integration for Trifluralin
and Trifluralin-d14

l

Calculate Peak Area Ratio

l

Quantify against
Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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